Cas no 1825696-31-8 ((5-Cyclopropyl-1,2,4-oxadiazol-3-yl)methyl-(4-fluorophenyl)cyanamide)

• Product Name: (5-Cyclopropyl-1,2,4-oxadiazol-3-yl)methyl-(4-fluorophenyl)cyanamide
• CAS No: 1825696-31-8
• MF: C₁₃H₁₁FN₄O
• MW: 258.251045465469
• CID: 5909187
• PubChem ID: 100709089
• Update Time: 2025-10-28

(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)methyl-(4-fluorophenyl)cyanamide Chemical and Physical Properties

Names and Identifiers

• AKOS030756818
• EN300-26595531
• (5-Cyclopropyl-1,2,4-oxadiazol-3-yl)methyl-(4-fluorophenyl)cyanamide
• Z1994016842
• 1825696-31-8
• N-CYANO-N-[(5-CYCLOPROPYL-1,2,4-OXADIAZOL-3-YL)METHYL]-4-FLUOROANILINE

• Inchi： 1S/C13H11FN4O/c14-10-3-5-11(6-4-10)18(8-15)7-12-16-13(19-17-12)9-1-2-9/h3-6,9H,1-2,7H2
• InChI Key： GWWRZEMASKAWTH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N(C#N)CC1=NOC(C2CC2)=N1

Computed Properties

• Exact Mass: 258.09168915g/mol
• Monoisotopic Mass: 258.09168915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66Ų

Additional information on (5-Cyclopropyl-1,2,4-oxadiazol-3-yl)methyl-(4-fluorophenyl)cyanamide

Research Brief on (5-Cyclopropyl-1,2,4-oxadiazol-3-yl)methyl-(4-fluorophenyl)cyanamide (CAS: 1825696-31-8)

Recent studies have highlighted the potential of (5-Cyclopropyl-1,2,4-oxadiazol-3-yl)methyl-(4-fluorophenyl)cyanamide (CAS: 1825696-31-8) as a novel chemical entity in the field of medicinal chemistry. This compound, characterized by its unique oxadiazole and cyanamide functional groups, has shown promising activity in targeting specific biological pathways, particularly in the context of inflammatory and oncological diseases. The molecular structure of this compound suggests a high affinity for modulating protein-protein interactions, making it a candidate for further drug development.

The synthesis of (5-Cyclopropyl-1,2,4-oxadiazol-3-yl)methyl-(4-fluorophenyl)cyanamide involves a multi-step process, with the cyclopropyl and fluorophenyl moieties contributing to its stability and bioavailability. Recent publications have detailed optimized synthetic routes that improve yield and purity, which are critical for preclinical evaluations. Computational modeling studies have further elucidated its binding mechanisms, particularly with enzymes involved in signal transduction pathways.

In vitro and in vivo studies have demonstrated the compound's efficacy in inhibiting specific kinases and cytokines, which are often overexpressed in chronic inflammatory conditions. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported a significant reduction in pro-inflammatory markers in murine models treated with this compound. These findings underscore its potential as a therapeutic agent for diseases such as rheumatoid arthritis and psoriasis.

Despite these advancements, challenges remain in optimizing the pharmacokinetic profile of (5-Cyclopropyl-1,2,4-oxadiazol-3-yl)methyl-(4-fluorophenyl)cyanamide. Issues such as metabolic stability and tissue penetration are currently under investigation. Collaborative efforts between academic and industrial researchers are underway to address these limitations, with preliminary data suggesting that structural modifications could enhance its drug-like properties.

In conclusion, (5-Cyclopropyl-1,2,4-oxadiazol-3-yl)methyl-(4-fluorophenyl)cyanamide represents a promising scaffold for future drug discovery. Its unique chemical properties and biological activity warrant further exploration, particularly in the context of personalized medicine. Ongoing research aims to validate its therapeutic potential and translate these findings into clinical applications.